Cas no 3618-73-3 (Disperse Blue 79:1)

Disperse Blue 79:1 Properties

Names and Identifiers

• Disperse Blue 79:1
• 2,2'-[[5-Acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl]imino]diethyl diacetate
• 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyanilino]ethyl acetate
• C.I. DISPERSE BLUE 79 PRESS CAKE
• ({5-(acetylamino)-4-[(e)-(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyphenyl}imino)diethane-2,1-diyl diacetate
• 2,2'-({5-acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl}imino)diethyl diacetate
• EINECS 222-814-7
• Acetamide,N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(2-chloro-4,6-dinitrophenyl)azo]-4-methoxyphenyl]-(9CI)
• p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(7CI)
• p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(ester) (8CI)
• 4'-[Bis(2-Acetoxyethyl)amino]-2'-acetylamino-2-chloro-4,6-dinitro-5'-methoxy-1,1'-azobenzene
• Disperse Dark Blue
• 2,2'-((5-Acetamido-4-((2-chloro-4,6-dinitrophenyl)azo)-2-methoxyphenyl)imino)diethyl diacetate
• C.I. Disperse Blue 79 (Cl/methoxy)
• NS00020299
• Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-(2-(2-chloro-4,6-dinitrophenyl)diazenyl)-4-methoxyphenyl)-
• DTXSID0063103
• 3618-73-3
• W-109918
• FT-0752894
• SCHEMBL11599150
• C.I. Disperse Blue 79:2
• Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-((2-chloro-4,6-dinitrophenyl)azo)-4-methoxyphenyl)-
• +Expand

• InChIKey： VRTQJBZLCYJJCI-UHFFFAOYSA-N
• Inchi： 1S/C23H25ClN6O10/c1-13(31)25-18-11-20(28(5-7-39-14(2)32)6-8-40-15(3)33)22(38-4)12-19(18)26-27-23-17(24)9-16(29(34)35)10-21(23)30(36)37/h9-12H,5-8H2,1-4H3,(H,25,31)
• SMILES： CC(=O)OCCN(CCOC(C)=O)C1C(OC)=CC(/N=N\C2C(N(=O)[O-])=CC(N(=O)[O-])=CC=2Cl)=C(NC(C)=O)C=1

Computed Properties

• Exact Mass: 580.13200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 13
• Monoisotopic Mass: 580.132
• Heavy Atom Count: 40
• Complexity: 924
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 211A^2

Experimental Properties

• LogP: 5.59080
• PSA: 210.53000
• Refractive Index: 1.622
• Boiling Point: 784.5°Cat760mmHg
• Flash Point: 428.2°C
• Density: 1.46